Cas no 197387-33-0 (4-(bromomethyl)cyclohexan-1-one)

• Product Name: 4-(bromomethyl)cyclohexan-1-one
• CAS No: 197387-33-0
• MF: C₇H₁₁BrO
• MW: 191.065641641617
• MDL: MFCD20637900
• CID: 2789002
• PubChem ID: 22633628
• Update Time: 2025-06-08

4-(bromomethyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)cyclohexan-1-one
• C77512
• DTXSID30627163
• MFCD20637900
• SCHEMBL4093712
• EN300-206851
• 197387-33-0
• CS-0139175
• Cyclohexanone, 4-(bromomethyl)-
• XHA38733
• 818-931-3
• DTXCID70577916

• MDL： MFCD20637900
• Inchi： 1S/C7H11BrO/c8-5-6-1-3-7(9)4-2-6/h6H,1-5H2
• InChI Key： TXKUIDPIVDLMHW-UHFFFAOYSA-N
• SMILES： BrCC1CCC(CC1)=O

Computed Properties

• Exact Mass: 189.99933g/mol
• Monoisotopic Mass: 189.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(bromomethyl)cyclohexan-1-one

Recent Advances in the Application of 4-(Bromomethyl)cyclohexan-1-one (CAS: 197387-33-0) in Chemical and Pharmaceutical Research

4-(Bromomethyl)cyclohexan-1-one (CAS: 197387-33-0) is a key intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its versatility as a building block for the synthesis of complex molecules, including bioactive compounds and drug candidates. This research brief aims to provide an overview of the latest advancements in the application of this compound, focusing on its role in medicinal chemistry and drug development.

One of the most significant developments in the use of 4-(bromomethyl)cyclohexan-1-one is its incorporation into the synthesis of novel cyclohexane-based scaffolds. Researchers have demonstrated its utility in the construction of spirocyclic and fused-ring systems, which are prevalent in many biologically active molecules. For instance, a recent study published in the Journal of Medicinal Chemistry utilized this compound as a precursor for the synthesis of potent kinase inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its role in drug discovery, 4-(bromomethyl)cyclohexan-1-one has been employed in the development of new synthetic methodologies. A 2023 study in Organic Letters described a palladium-catalyzed cross-coupling reaction using this compound, which enabled the efficient introduction of cyclohexylmethyl groups into aromatic systems. This methodology has broad implications for the synthesis of diverse chemical libraries, facilitating high-throughput screening in drug discovery programs.

Furthermore, the compound's reactivity has been explored in the context of green chemistry. Recent work has focused on optimizing its synthesis and derivatization under environmentally benign conditions, such as using water as a solvent or employing catalytic processes to minimize waste. These efforts align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Safety and handling considerations for 4-(bromomethyl)cyclohexan-1-one have also been a subject of recent research. Given its alkylating properties, studies have investigated its stability under various storage conditions and developed protocols to mitigate potential hazards during laboratory use. These findings are crucial for ensuring safe handling in both academic and industrial settings.

Looking ahead, the unique chemical properties of 4-(bromomethyl)cyclohexan-1-one continue to inspire innovative applications. Current research directions include its use in the development of prodrug systems and as a linker in bioconjugation chemistry. These emerging applications underscore the compound's enduring relevance in chemical biology and pharmaceutical sciences.

In conclusion, 4-(bromomethyl)cyclohexan-1-one (CAS: 197387-33-0) remains a valuable tool in modern chemical research. Its versatility as a synthetic intermediate, combined with recent methodological advances, positions it as a key player in the development of new therapeutic agents and chemical probes. As research in this area progresses, we can anticipate further innovative uses of this compound in addressing complex challenges in medicinal chemistry and drug discovery.